Cas no 1261732-72-2 (3,5-Difluoro-4-(4-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 3,5-Difluoro-4-(4-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261732-72-2
• MF: C₁₂H₆F₅NO
• MW: 275.174160480499
• CID: 4799469
• Update Time: 2025-10-31

3,5-Difluoro-4-(4-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-4-(4-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H6F5NO/c13-9-5-18-6-10(14)11(9)7-1-3-8(4-2-7)19-12(15,16)17/h1-6H
• InChI Key： STWUUUHELYEKGP-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1C1C=CC(=CC=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 280
• XLogP3: 3.9
• Topological Polar Surface Area: 22.1

Additional information on 3,5-Difluoro-4-(4-(trifluoromethoxy)phenyl)pyridine

Professional Introduction to 3,5-Difluoro-4-(4-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261732-72-2)

3,5-Difluoro-4-(4-(trifluoromethoxy)phenyl)pyridine, a compound with the chemical identifier CAS No. 1261732-72-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of multiple fluorine atoms and a trifluoromethoxy group in its molecular structure imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The pyridine core of this compound is a well-established pharmacophore in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of fluorine atoms at the 3 and 5 positions enhances the lipophilicity and metabolic stability of the molecule, while the trifluoromethoxy group at the para position of the phenyl ring further modulates its pharmacokinetic properties. These modifications contribute to improved binding affinity and selectivity, which are critical factors in the design of effective therapeutic agents.

Recent studies have highlighted the importance of fluorinated pyridines in the development of small-molecule drugs. For instance, compounds containing fluorine atoms have been shown to exhibit enhanced binding to target proteins due to their ability to form strong hydrogen bonds and van der Waals interactions. This has led to the exploration of fluorinated pyridines as key components in drugs targeting various diseases, including cancer, inflammation, and infectious disorders.

In particular, 3,5-Difluoro-4-(4-(trifluoromethoxy)phenyl)pyridine has been investigated for its potential role in inhibiting specific enzymes involved in disease pathways. Preliminary research suggests that this compound may exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in the progression of certain cancers. The combination of fluorine atoms and the trifluoromethoxy group appears to optimize the molecule's interaction with these targets, leading to potent and selective inhibition.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the growing sophistication of modern pharmaceutical chemistry.

The pharmacological profile of 3,5-Difluoro-4-(4-(trifluoromethoxy)phenyl)pyridine has been further explored through computational modeling and experimental assays. Molecular docking studies have predicted favorable interactions between this compound and various biological targets, providing insights into its potential mechanism of action. Additionally, in vitro assays have demonstrated promising activity against selected enzyme targets, supporting its further development as a lead compound for drug discovery.

One of the most compelling aspects of this compound is its potential for structural diversification. By modifying functional groups or introducing additional substituents, researchers can generate a library of analogs with tailored properties. This approach allows for the optimization of potency, selectivity, and pharmacokinetic profiles, ultimately leading to more effective therapeutic agents. The versatility of 3,5-Difluoro-4-(4-(trifluoromethoxy)phenyl)pyridine as a scaffold underscores its significance in medicinal chemistry.

The regulatory landscape for novel pharmaceutical compounds also plays a crucial role in their development and commercialization. Ensuring compliance with safety and efficacy standards is essential for bringing new drugs to market. As such, rigorous testing protocols must be followed during preclinical and clinical studies to evaluate the potential benefits and risks associated with compounds like 3,5-Difluoro-4-(4-(trifluoromethoxy)phenyl)pyridine.

In conclusion, 3,5-Difluoro-4-(4-(trifluoromethoxy)phenyl)pyridine represents a promising candidate for further exploration in drug discovery. Its unique structural features, combined with recent advancements in synthetic methodologies and computational biology, make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.